Cas no 19077-97-5 (Acetamide,N-[4-[[(aminoiminomethyl)amino]sulfonyl]phenyl]-)

• Product Name: Acetamide,N-[4-[[(aminoiminomethyl)amino]sulfonyl]phenyl]-
• CAS No: 19077-97-5
• MF: C₉H₁₂N₄O₃S
• MW: 256.281579971313
• CID: 166277
• PubChem ID: 87925
• Update Time: 2025-04-19

Acetamide,N-[4-[[(aminoiminomethyl)amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[(aminoiminomethyl)amino]sulfonyl]phenyl]-
• N-[4-(diaminomethylideneamino)sulfonylphenyl]acetamide
• N-[4-[[(aminoiminomethyl)amino]sulphonyl]phenyl]acetamide
• (N-acetyl-sulfanilyl)-guanidine
• 4-Acetamino-benzolsulfonyl-guanidin
• AC1L3EON
• AC1Q6TIH
• Acetamide, N
• Acetylsulfaguanidin
• acetylsulfaguanidine
• CHEMBL53801
• N-(4-(((Aminoiminomethyl)amino)sulfonyl)phenyl)acetamide
• N-(4-{[(aminoiminomethyl)amino]sulfonyl}phenyl)acetamide
• n-[4-(carbamimidoylsulfamoyl)phenyl]acetamide
• N-[4-[[(Aminoiminomethyl)amino]sulfonyl]phenyl]acetamide
• Nsc 28593
• Einecs 242-800-4
• N4-Acetylsulfaguanidine
• 4-Acetylamino-N-(aminoiminomethyl)benzenesulfonamide
• Acetamide, N-(4-(((aminoiminomethyl)amino)sulfonyl)phenyl)-
• SULGIN ASG
• BDBM50087944
• N-[4-({[amino(imino)methyl]amino}sulfonyl)phenyl]acetamide
• NSC28593
• CS-0117059
• N-[4-(CARBAMIMIDAMIDOSULFONYL)PHENYL]ACETAMIDE
• n4-acetylsulfanilylguanidine
• DTXSID90885080
• CY3Y2W2RLN
• NS00047528
• UNII-CY3Y2W2RLN
• N-[4-(Diaminomethylene-sulfamoyl)-phenyl]-acetamide
• N-(4-(((Aminoiminomethyl)amino)sulphonyl)phenyl)acetamide
• AKOS000366073
• Acetamide, N-[4-[[(aminoiminomethyl)amino]sulfonyl]phenyl]-
• P-(GUANIDINOSULFONYL)ACETANILIDE
• NSC-28593
• 19077-97-5
• BDTLWPHLHNDHRC-UHFFFAOYSA-N
• DS-009613
• DTXCID901024484

• Inchi： 1S/C9H12N4O3S/c1-6(14)12-7-2-4-8(5-3-7)17(15,16)13-9(10)11/h2-5H,1H3,(H,12,14)(H4,10,11,13)
• InChI Key： BDTLWPHLHNDHRC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(/N=C(\N)/N)(=O)=O

Computed Properties

• Exact Mass: 256.06316
• Monoisotopic Mass: 256.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.4111 (rough estimate)
• Refractive Index: 1.6200 (estimate)
• PSA: 127.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides